N-(2-pyridinylmethyl)tetrahydro-2-furancarboxamide

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: N-(pyridin-2-ylmethyl)oxolane-2-carboxamide
• InChI: InChI=1S/C11H14N2O2/c14-11(10-5-3-7-15-10)13-8-9-4-1-2-6-12-9/h1-2,4,6,10H,3,5,7-8H2,(H,13,14)
• InChI Key: GGFWOPZRQYIKCQ-UHFFFAOYSA-N
• SMILES: C1CC(OC1)C(=O)NCC2=CC=CC=N2

Description

N-(2-pyridinylmethyl)tetrahydro-2-furancarboxamide, also known as PTC-209, is a small molecule inhibitor that targets BMI-1, a protein that plays a key role in the self-renewal of stem cells. This compound has been shown to have potential therapeutic applications in cancer treatment and stem cell research.

Mechanism of Action

N-(2-pyridinylmethyl)tetrahydro-2-furancarboxamide works by inhibiting the activity of BMI-1, a protein that is overexpressed in many types of cancer and plays a key role in the self-renewal of stem cells. By inhibiting BMI-1, N-(2-pyridinylmethyl)tetrahydro-2-furancarboxamide reduces the self-renewal capacity of cancer stem cells and promotes their differentiation, leading to tumor growth inhibition and increased sensitivity to chemotherapy.
Biochemical and Physiological Effects:
N-(2-pyridinylmethyl)tetrahydro-2-furancarboxamide has been shown to have a number of biochemical and physiological effects. In addition to its effects on stem cell self-renewal and differentiation, N-(2-pyridinylmethyl)tetrahydro-2-furancarboxamide has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit tumor growth, and enhance the efficacy of chemotherapy.

Advantages and Limitations for Lab Experiments

One major advantage of N-(2-pyridinylmethyl)tetrahydro-2-furancarboxamide is its specificity for BMI-1, which makes it a valuable tool for studying the role of this protein in cancer and stem cell biology. However, N-(2-pyridinylmethyl)tetrahydro-2-furancarboxamide has several limitations as well. For example, it has poor solubility in aqueous solutions, which can make it difficult to work with in certain experiments. Additionally, its effects on non-cancer stem cells and normal tissue have not been fully characterized, which could limit its clinical applications.

Future Directions

Despite its limitations, N-(2-pyridinylmethyl)tetrahydro-2-furancarboxamide has great potential for future research and clinical applications. Some possible future directions include:
1. Developing more potent and selective BMI-1 inhibitors
2. Investigating the effects of N-(2-pyridinylmethyl)tetrahydro-2-furancarboxamide on other signaling pathways involved in stem cell self-renewal and differentiation
3. Developing combination therapies that include N-(2-pyridinylmethyl)tetrahydro-2-furancarboxamide and other cancer treatments
4. Investigating the potential of N-(2-pyridinylmethyl)tetrahydro-2-furancarboxamide for regenerative medicine applications, such as tissue engineering and cell-based therapies.
In conclusion, N-(2-pyridinylmethyl)tetrahydro-2-furancarboxamide is a small molecule inhibitor that has shown great promise for its potential therapeutic applications in cancer treatment and stem cell research. While there are still some limitations to its use, ongoing research is likely to uncover new applications for this compound in the future.

Synthesis Methods

N-(2-pyridinylmethyl)tetrahydro-2-furancarboxamide can be synthesized using a multistep process that involves the reaction of 2-pyridinemethanol and tetrahydrofuran-2-carboxylic acid. This reaction produces a key intermediate that is then treated with various reagents to produce the final product.

Scientific Research Applications

N-(2-pyridinylmethyl)tetrahydro-2-furancarboxamide has been extensively studied for its potential therapeutic applications in cancer treatment and stem cell research. It has been shown to inhibit the self-renewal of cancer stem cells, which are believed to be responsible for tumor initiation, progression, and recurrence. Additionally, N-(2-pyridinylmethyl)tetrahydro-2-furancarboxamide has been shown to enhance the differentiation of stem cells, which could have important implications for regenerative medicine.